Cas no 2097919-72-5 (1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine)

• Product Name: 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine
• CAS No: 2097919-72-5
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5469281
• Update Time: 2025-05-19

1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine
• (3-methoxyphenyl)-[3-(oxolan-3-ylmethoxy)azetidin-1-yl]methanone
• 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine

• Inchi： 1S/C16H21NO4/c1-19-14-4-2-3-13(7-14)16(18)17-8-15(9-17)21-11-12-5-6-20-10-12/h2-4,7,12,15H,5-6,8-11H2,1H3
• InChI Key： HCTLEPYOJGRARL-UHFFFAOYSA-N
• SMILES： O(CC1COCC1)C1CN(C(C2C=CC=C(C=2)OC)=O)C1

Computed Properties

• Exact Mass: 291.14705815 g/mol
• Monoisotopic Mass: 291.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48
• Molecular Weight: 291.34

Additional information on 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine

Comprehensive Overview of 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine (CAS No. 2097919-72-5)

1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine (CAS No. 2097919-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its azetidine core and methoxybenzoyl and oxolanyl methoxy substituents, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular structure combines aromatic and heterocyclic elements, making it a versatile candidate for drug discovery and development.

The growing demand for small-molecule therapeutics and targeted drug delivery systems has placed compounds like 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine in the spotlight. Researchers are particularly interested in its potential role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating chronic diseases. The compound's methoxybenzoyl group is known for its electron-donating properties, which may enhance its interaction with biological targets, while the oxolanyl methoxy moiety could improve solubility and bioavailability.

In the context of current trends, the pharmaceutical industry is increasingly focused on precision medicine and personalized therapies. Compounds like 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine are being studied for their potential to address unmet medical needs, such as neurodegenerative disorders and metabolic syndromes. Its azetidine ring, a four-membered nitrogen-containing heterocycle, is a key feature in many bioactive molecules, contributing to their stability and pharmacological properties.

From a synthetic chemistry perspective, the preparation of 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine involves multi-step organic reactions, including acylations and etherifications. The compound's purity and yield are critical factors for its application in research, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. The CAS No. 2097919-72-5 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

Environmental and safety considerations are also paramount when working with 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine. Researchers adhere to strict guidelines to minimize risks associated with chemical handling and disposal. The compound's stability under various conditions, including temperature and pH, is a key area of investigation, as it impacts its storage and transportation requirements.

In summary, 1-(3-Methoxybenzoyl)-3-[(oxolan-3-yl)methoxy]azetidine (CAS No. 2097919-72-5) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its structural complexity and potential biological activity make it a valuable subject for ongoing research, aligning with the broader goals of advancing healthcare innovation and sustainable chemistry.